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Compound of Interest

Compound Name: Cerium-140

Cat. No.: B079874 Get Quote

This guide provides comprehensive safety protocols and logistical plans for researchers,

scientists, and drug development professionals handling Cerium-140. It is crucial to

understand that Cerium-140 is a stable, non-radioactive isotope of Cerium. Therefore, the

primary hazards are chemical, not radiological. The primary forms of cerium encountered in a

laboratory setting are the elemental metal and its oxide, Cerium (IV) Oxide (CeO2).

Hazard Identification
The immediate risks associated with handling cerium compounds stem from their chemical

properties. Elemental cerium is a flammable solid, while cerium oxide is an irritant.[1][2] A

summary of these hazards is presented below.

Substance Primary Hazards GHS Hazard Statements

Cerium (Elemental)

Flammable Solid; Reacts with

water to produce flammable

hydrogen gas; Sparks with

friction.[1][2]

H228: Flammable solid

Cerium (IV) Oxide

Skin, eye, and respiratory

system irritant; Harmful if

swallowed or inhaled.[1][3]

H319: Causes serious eye

irritation; H335: May cause

respiratory irritation.[3]
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Appropriate personal protective equipment is mandatory to ensure safety when handling

cerium compounds. The required level of protection depends on the specific form of the

compound and the procedure being performed.

Protection Type Required PPE
Specifications and

Conditions for Use

Eye/Face Protection
Safety Glasses with Side

Shields or Chemical Goggles

Minimum Requirement: For

handling any amount of cerium

compounds.[3]

Face Shield

Required: When there is a risk

of splashes or significant dust

generation.

Hand Protection Chemical-Resistant Gloves

Required: Nitrile, neoprene, or

butyl rubber gloves should be

worn.[1] Gloves must be

inspected before use and

disposed of properly after

handling.

Body Protection Laboratory Coat
Minimum Requirement: For all

handling procedures.

Flame-Retardant

Clothing/Coveralls

Required: When handling

elemental cerium powder or in

situations with a significant fire

risk.[4]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Required: When engineering

controls (e.g., fume hood) are

not sufficient to control

airborne dust concentrations or

during spill cleanup.[2]
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Adherence to a strict operational protocol is essential for minimizing risks. The following steps

provide a direct guide for the safe handling of Cerium-140 compounds.

1. Preparation and Engineering Controls:

Ventilation: Always handle cerium compounds in a well-ventilated area. A certified chemical

fume hood is required for procedures that may generate dust or fumes.[2]

Inert Atmosphere: For handling elemental cerium powder, which is highly flammable, use a

glove box with an inert atmosphere (e.g., argon) to prevent ignition.[2]

Emergency Equipment: Ensure an appropriate fire extinguisher (Class D for elemental

cerium) and an eyewash station/safety shower are readily accessible.[2] Do not use water to

extinguish a cerium fire.[2]

Work Area: Keep the work area clean and free of combustible materials and ignition sources

(e.g., open flames, hot surfaces).[2] Use non-sparking tools when handling elemental

cerium.[2]

2. Handling the Compound:

Don PPE: Before handling, put on the appropriate PPE as specified in the table above.

Avoid Dust Generation: Handle solids carefully to minimize the creation of dust.

Portioning: If transferring powder, do so slowly and carefully within the designated ventilated

enclosure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1]

3. Post-Handling Procedures:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling is complete.

Clean-up: Clean the work area using a HEPA-filtered vacuum or wet wiping methods to avoid

dispersing dust. Do not dry sweep.
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Storage: Store cerium compounds in tightly sealed, clearly labeled containers in a cool, dry,

and well-ventilated area away from incompatible materials such as strong acids and

oxidizing agents.[2][5]

Disposal Plan
All cerium-containing waste must be treated as hazardous chemical waste.

1. Waste Segregation:

Do not mix cerium waste with other waste streams.

Collect all solid waste (e.g., contaminated gloves, wipes, and excess compound) in a

designated, sealed, and clearly labeled hazardous waste container.

2. Container Management:

Keep the waste container closed except when adding waste.

Store the waste container in a designated satellite accumulation area.

3. Final Disposal:

Dispose of the waste through your institution's environmental health and safety (EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.[6]

Mandatory Visualization
The following diagram illustrates the logical workflow for safely handling Cerium-140
compounds, from initial preparation to final disposal.
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Workflow for Safe Handling of Cerium-140 Compounds

1. Preparation

2. Handling

3. Post-Handling & Spill

4. Disposal

Assess Hazards
(Flammable Solid/Irritant)

Verify Engineering Controls
(Fume Hood/Glove Box)

Don Appropriate PPE

Handle in Designated Area

Minimize Dust Generation

Avoid Contact

Clean Work Area
(Wet Wipe/HEPA Vac) Spill Occurs

Store Compound Properly

Decontaminate Self
(Wash Hands)

Segregate Hazardous Waste

Evacuate & Alert EHS

 Isolate Area

Label & Seal Container

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of Cerium-140 Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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